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Compound of Interest

Compound Name: Dimethyl Azelate

Cat. No.: B156576

The following guide provides essential safety and logistical information for the proper disposal
of Dimethyl Azelate, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedural steps is critical for ensuring laboratory safety and regulatory
compliance.

Immediate Safety Precautions

Before handling Dimethyl Azelate for disposal, consult the Safety Data Sheet (SDS). While not
generally classified as a hazardous substance, it is crucial to observe standard laboratory
safety practices.[1]

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, gloves, and lab coats to prevent skin and eye contact.[2]

o Ventilation: Handle the chemical in a well-ventilated area to avoid inhaling vapors.[3]

o Spill Management: In case of a spill, absorb the material with an inert substance (e.g.,
vermiculite, sand, or earth), sweep it up, and place it into a suitable, closed container for
disposal.[2] Do not let the product enter drains.[1][3]

Step-by-Step Disposal Protocol

Disposal of Dimethyl Azelate must comply with local, regional, and national regulations.[1][2]
Chemical waste is regulated by the Environmental Protection Agency (EPA) and cannot be
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disposed of in regular trash or down the sewer.[4][5] The recommended disposal method is
through a licensed professional waste disposal service or your institution's Environmental
Health and Safety (EHS) department.[3][4]

o Designate as Waste: A chemical is considered waste when you no longer intend to use it.[6]

[7]
e Container Selection:

o Store Dimethyl Azelate waste in a compatible, leak-proof container with a secure, screw-
on cap.[6][8] Plastic containers are often preferred over glass when compatibility is not an
issue.[4]

o Ensure the container is in good condition, free from rust or leaks.[6]

o Keep the container closed except when adding waste.[8]

e Labeling:

o As soon as you begin collecting waste, affix a "Hazardous Waste" tag provided by your
EHS office.[4][7]

o The label must include the full chemical name ("Dimethyl Azelate"), quantity, and date of
waste generation.[4] Do not use abbreviations or chemical formulas.[4]

o Include the principal investigator's name, contact number, and location (department, room
number).[4]

o Storage:

o Store the waste container in a designated hazardous waste storage area.[8]

o Use a secondary containment tray or bin to capture any potential leaks.[8] The secondary
container should be capable of holding 110% of the volume of the primary container.[8]

o Segregate from incompatible materials, such as strong oxidizing agents.[2]

e Arrange for Pickup:
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o Contact your institution's EHS office to schedule a hazardous waste collection.[4][8]

o Complete and submit a Hazardous Waste Information Form as required by your EHS
office.[4]

The primary industrial disposal method for Dimethyl Azelate is combustion in a chemical
incinerator equipped with an afterburner and scrubber.[3] This process should only be carried
out by licensed professionals.

Contaminated Materials and Container Disposal

o Contaminated Lab Supplies: Items such as gloves, absorbent paper, and Kim Wipes that are
contaminated with Dimethyl Azelate should be considered hazardous waste.[8] These items
should be double-bagged in clear plastic bags, sealed, and labeled with their contents for
disposal via the EHS office.[8]

» Empty Containers: An empty container that held Dimethyl Azelate should be triple-rinsed
with a suitable solvent.[6] The rinsate (the solvent used for rinsing) must be collected and
disposed of as hazardous waste.[6][7] After rinsing and drying, deface the original label and
the container may be disposed of as regular trash.[6][7]

Physicochemical Data for Disposal Planning

This data is essential for assessing disposal requirements and ensuring compatibility with
waste containers and other chemicals.
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Property Value Source
CAS Number 1732-10-1 [2]
Molecular Formula C11 H20 O4 [2]
Physical State Liquid [2]
Appearance Colorless [2]
Flash Point > 110 °C /> 230 °F 2]
Density 1.007 g/cm3 at 25 °C 9]
Boiling Point 156 °C/ 312.8 °F [2]

] Not regulated as hazardous for
Transport Regulation [2][3]
transport (DOT, IATA, IMDG)

Dimethyl Azelate Disposal Workflow

The following diagram outlines the decision-making and operational workflow for the proper
disposal of Dimethyl Azelate in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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